Cas no 1423029-79-1 (1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine)

• Product Name: 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine
• CAS No: 1423029-79-1
• MF: C₁₀H₉F₂N₃
• MW: 209.195368528366
• CID: 5218732
• PubChem ID: 65805729
• Update Time: 2025-05-19

1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, 1-(2,6-difluorophenyl)-
• (1-(2,6-Difluorophenyl)-1h-pyrazol-3-yl)methanamine
• 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine

• Inchi： 1S/C10H9F2N3/c11-8-2-1-3-9(12)10(8)15-5-4-7(6-13)14-15/h1-5H,6,13H2
• InChI Key： IFZYCANJSKCLHJ-UHFFFAOYSA-N
• SMILES： N1(C2=C(F)C=CC=C2F)C=CC(CN)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine

1-(2,6-Difluorophenyl)-1H-Pyrazol-3-Ylmethanamine: A Comprehensive Overview

The compound with CAS No. 1423029-79-1, commonly referred to as 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a fluorinated aromatic group and an amine functional group. The pyrazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring further enhances the compound's electronic properties and stability.

Recent studies have highlighted the potential of 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine as a lead compound in drug discovery. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of zinc-dependent enzymes. The amine group at the 3-position of the pyrazole ring plays a crucial role in coordinating with metal ions, making this compound a promising candidate for therapeutic applications. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in various pathological conditions such as cancer metastasis and inflammatory diseases.

In addition to its enzymatic activity, 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine has been investigated for its potential as a building block in organic synthesis. Its structure allows for easy functionalization at multiple sites, enabling the creation of diverse derivatives with varying biological activities. For example, chemists have successfully synthesized analogs with additional substituents on the pyrazole ring or the phenyl group, expanding the scope of its applications in medicinal chemistry.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the pyrazole core. A common approach involves the condensation of an aldehyde or ketone with an amine derivative under acidic conditions to form the pyrazole ring. Subsequent steps may include Friedel-Crafts alkylation or substitution reactions to introduce the fluorinated phenyl group. The final step often involves amine alkylation to install the methanamine moiety. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an analytical standpoint, 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula as C9H7F2N3, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its structural arrangement. X-ray crystallography has also been employed to determine its three-dimensional conformation, which is critical for understanding its interactions with biological targets.

Looking ahead, ongoing research is focused on optimizing the biological profile of 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine through structure-activity relationship (SAR) studies. Scientists are exploring modifications to enhance its pharmacokinetic properties, such as improving bioavailability and reducing toxicity. Additionally, computational modeling techniques like molecular docking are being utilized to predict binding affinities with various protein targets, paving the way for rational drug design.

In conclusion, 1-(2,6-difluorophenyl)-1H-pyrazol-3-ylmethanamine represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a key player in future drug development efforts. As research continues to unfold, this compound is likely to contribute significantly to our understanding of heterocyclic chemistry and its role in medicine.